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Compound of Interest

Compound Name: 2-(2-Methoxyethyl)pyrrolidine

CAS No.: 933746-73-7

Cat. No.: B1396627

Get Quote

Executive Summary
2-(2-Methoxyethyl)pyrrolidine (CAS: 62733-91-5 for racemate) represents a bifunctional

"hybrid" hazard class in organic synthesis. Structurally, it combines a secondary cyclic amine

(pyrrolidine core) with an aliphatic ether side chain. This dual functionality dictates a complex

safety profile: the amine moiety confers corrosivity and hygroscopicity, while the ether linkage

introduces flammability and a latent risk of peroxide formation.

This guide moves beyond standard SDS data to provide a mechanistic handling framework. It

establishes protocols for preventing "silent" hazards—specifically, the formation of explosive

peroxides during prolonged storage and the formation of carcinogenic nitrosamines during

workup.

Part 1: Chemical Identity & Physicochemical Profile
Mechanistic Insight: The molecule's boiling point and flash point are significantly influenced by

hydrogen bonding potential (donor from the secondary amine) and the polarity of the ether

oxygen. Unlike simple pyrrolidine, the methoxyethyl tail increases lipophilicity while maintaining

water miscibility.
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Table 1: Physicochemical Data Matrix
Property Value / Characteristic Operational Implication

CAS Number 62733-91-5 (Racemic)
Use for inventory tracking and

regulatory filing.

Molecular Formula C₇H₁₅NO MW: 129.20 g/mol .

Physical State Colorless to pale yellow liquid
Darkening indicates oxidation

or amine degradation.

Boiling Point
~170–180°C (Predicted @ 760

mmHg)

High-boiling solvent/reagent.

Difficult to remove by rotary

evaporation; requires vacuum

distillation.

Flash Point ~55–60°C (Estimated)

Combustible Liquid (Class

IIIA). Ground all glassware

during transfer.

pKa (Conj. Acid) ~11.0 (Pyrrolidine-like)

Highly basic. Will

exothermically neutralize

acids.

Solubility Miscible in water, EtOH, DCM

Higly hygroscopic; dry solvents

required for anhydrous

reactions.

Part 2: Hazard Assessment & Toxicology[1]
The "Dual-Hazard" Mechanism
Safety protocols must address two distinct reactive centers on the molecule:

The Secondary Amine (Corrosivity & Nitrosation):

Mechanism: The nitrogen lone pair is highly nucleophilic. Upon contact with skin or

mucous membranes, it rapidly saponifies fats and denatures proteins, leading to deep,

chemical burns (Skin Corr. 1B).
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Hidden Risk: As a secondary amine, it reacts with nitrosating agents (e.g., sodium nitrite,

alkyl nitrites) to form N-nitroso-2-(2-methoxyethyl)pyrrolidine, a probable potent

carcinogen.

Control:Never acidify waste streams containing this amine with nitric acid or mix with

nitrosating agents.

The Ether Side Chain (Peroxidation):

Mechanism: The methylene group adjacent to the ether oxygen (–O–CH₂–) is susceptible

to radical hydrogen abstraction by atmospheric oxygen. This forms a hydroperoxide

radical, eventually stabilizing as organic peroxides.

Classification: Treat as a Class B Peroxide Former (Concentration Hazard).[1] While the

pyrrolidine ring is relatively stable, the methoxyethyl arm mimics the structure of glymes

(known peroxide formers).

GHS Classification Summary
H314: Causes severe skin burns and eye damage.

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.[2]

Part 3: Storage & Stability (The Peroxide Protocol)
The following decision logic dictates the handling of this compound based on its age and state.

Visualization: Peroxide & Storage Logic
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Container Receipt

Is Seal Intact?

Opening Container

No (In Use)

Store Dark/Cool
(Inert Atmosphere)

Yes

Test for Peroxides
(Quantofix / KI Test)

If > 6 Months Old

Safe to Use
(Purge with Argon)

If Fresh

Peroxide Level?

< 10 ppm

Deperoxidize or
Dispose as Haz Waste

> 20 ppm

Reseal under N2

Click to download full resolution via product page

Caption: Decision matrix for managing peroxide risks in ether-functionalized amines.

Mandatory Testing Protocol
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Frequency: Test all opened containers every 6 months. Method:

Visual Inspection: Check for crystals around the cap (indicates severe shock sensitivity—DO

NOT TOUCH; call Bomb Squad).

Strip Test: Use commercial peroxide test strips (e.g., Quantofix).

Limit: If peroxides >20 mg/L, treat with solid sodium metabisulfite or dispose of via

hazardous waste services. Do not distill.

Part 4: Operational Handling & PPE[1][4]
Engineering Controls

Primary Barrier: All transfers must occur inside a certified chemical fume hood.

Atmosphere: Due to hygroscopicity and peroxide risk, store and handle under an inert

atmosphere (Nitrogen or Argon) whenever possible.

Personal Protective Equipment (PPE) Matrix
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Body Part Hazard Recommended PPE

Hands Corrosive / Permeation

Double Gloving: Nitrile (inner)

+ Neoprene or Butyl Rubber

(outer). Note: Thin nitrile

degrades quickly against

amines.

Eyes Irreversible Damage

Chemical Splash Goggles +

Face Shield (if pouring

>500mL).

Respiratory Vapor Inhalation

Fume hood required. If outside

hood (spill cleanup), use Full-

Face Respirator with ABEK

(Organic

Vapor/Inorganic/Acid/Ammonia

) cartridges.

Body Skin Burns

Chemical-resistant lab coat

(poly-cotton is insufficient; use

Nomex or rubber apron for

bulk handling).

Transfer Protocol (Syringe Technique)
To prevent exposure and moisture intake:

Purge the source bottle with an inert gas balloon.

Use a luer-lock glass syringe with a long stainless steel needle.

Oven-dry all glassware to prevent violent steam formation or carbamate salts (reaction with

atmospheric CO₂).

Draw liquid slowly to avoid cavitation.

Transfer directly into the reaction vessel through a septum.
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Part 5: Emergency Protocols
Visualization: Spill Response Workflow

Spill Detected Evacuate Area
(< 5m radius) Volume?

< 100 mL
(In Hood)

> 100 mL
(Floor/Bench)

Absorb with
Vermiculite/Sand

Seal in Haz Waste
Label: Corrosive/Flammable

Call HazMat Team

Wash Area with
Dilute Acetic Acid

Click to download full resolution via product page

Caption: Triage workflow for spills involving corrosive/flammable amines.

First Aid Measures
Skin Contact: Immediate flushing with water for 15 minutes.[2][3][4] Do not use vinegar

(exothermic neutralization on skin can worsen burns). Use PEG-400 if available, then water.

Eye Contact: Flush for 30 minutes (longer than standard 15 min due to alkaline penetration).

Hold eyelids open.

Inhalation: Move to fresh air. If pulmonary edema (fluid in lungs) is suspected, seek medical

attention immediately (symptoms may be delayed 24h).

Part 6: Synthetic Utility & Waste Management
Common Applications
This compound is frequently used as:

Chiral Auxiliary Precursor: In asymmetric synthesis (if using the chiral isomer).

Ligand Synthesis: For coordination chemistry (N-O bidentate ligands).

Building Block: In pharmaceutical development for introducing the methoxyethyl side chain to

improve metabolic stability or solubility.

Waste Disposal[5][7][8]
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Category: Basic Organic Waste (Non-Halogenated).

Incompatibility: Do not mix with acid waste streams (violent exotherm) or oxidizers (fire).

Quenching: If quenching a reaction mixture containing this amine, dilute with ice water first,

then slowly neutralize with 1M HCl to pH 7-8 under cooling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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